Cas no 1781128-66-2 (5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride)

5,5-Difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine hydrochloride is a fluorinated bicyclic amine derivative with potential applications in medicinal chemistry and pharmaceutical research. The incorporation of difluoro substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The hydrochloride salt form improves solubility and handling properties. Its rigid pentalene scaffold offers structural diversity for designing bioactive compounds, particularly in central nervous system (CNS) targeting molecules. The compound's stereochemistry and functional group versatility allow for further derivatization, supporting the development of novel therapeutic agents. Suitable for use under controlled conditions, it requires proper storage and handling due to its sensitivity.

5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride structure

1781128-66-2 structure

Product Name:5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride

CAS No:1781128-66-2

MF:C₈H₁₄ClF₂N

MW:197.65326833725

CID:5274959

Update Time:2026-03-09

5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5,5-Difluorooctahydropentalen-2-aminehydrochloride
- 5,5-Difluorooctahydropentalen-2-amine hydrochloride
- 5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride
- Inchi： 1S/C8H13F2N.ClH/c9-8(10)3-5-1-7(11)2-6(5)4-8;/h5-7H,1-4,11H2;1H
- InChI Key： GYSUUCFSWYXOPZ-UHFFFAOYSA-N
- SMILES： Cl.FC1(CC2CC(CC2C1)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 154
Topological Polar Surface Area: 26

5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1572108-100mg	5,5-Difluorooctahydropentalen-2-amine hydrochloride	1781128-66-2	98%	100mg	￥8184	2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1572108-250mg	5,5-Difluorooctahydropentalen-2-amine hydrochloride	1781128-66-2	98%	250mg	￥15360	2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1572108-500mg	5,5-Difluorooctahydropentalen-2-amine hydrochloride	1781128-66-2	98%	500mg	￥17745	2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1572108-1g	5,5-Difluorooctahydropentalen-2-amine hydrochloride	1781128-66-2	98%	1g	￥22193	2023-04-09
Cooke Chemical	LN5419957-100mg	5	1781128-66-2	5-Difluorooctahydropentalen-2-aminehydrochloride	100mg	RMB 5456.00	2025-02-21
Cooke Chemical	LN5419957-250mg	5	1781128-66-2	5-Difluorooctahydropentalen-2-aminehydrochloride	250mg	RMB 8192.00	2025-02-21
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Cooke Chemical	LN5419957-1g	5	1781128-66-2	5-Difluorooctahydropentalen-2-aminehydrochloride	1g	RMB 13657.60	2025-02-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5059-1-100MG	5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride	1781128-66-2	95%	100MG	￥ 2,560.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5059-1-250MG	5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride	1781128-66-2	95%	250MG	￥ 4,098.00	2023-04-14